Cas no 136290-41-0 (1,2-Benzenedicarbonitrile, 4-bromo-3,5,6-trifluoro-)

• Product Name: 1,2-Benzenedicarbonitrile, 4-bromo-3,5,6-trifluoro-
• CAS No: 136290-41-0
• MF: C₈BrF₃N₂
• MW: 260.998210906982
• CID: 1239373
• PubChem ID: 11129070
• Update Time: 2025-04-20

1,2-Benzenedicarbonitrile, 4-bromo-3,5,6-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4-bromo-3,5,6-trifluoro-
• 136290-41-0
• SCHEMBL8346781
• 4-Bromo-3,5,6-trifluorophthalonitrile

• Inchi： 1S/C8BrF3N2/c9-5-6(10)3(1-13)4(2-14)7(11)8(5)12
• InChI Key： QVAMBVIPYOKYFD-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(C#N)=C(C#N)C=1F)F)F

Computed Properties

• Exact Mass: 259.9197
• Monoisotopic Mass: 259.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58